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Compound of Interest

Compound Name: 1,4-Dibromo-2-nitrobenzene

Cat. No.: B110544 Get Quote

An In-depth Technical Guide to 1,4-Dibromo-2-nitrobenzene

Introduction
1,4-Dibromo-2-nitrobenzene, also known by its synonym 2,5-dibromonitrobenzene, is a

versatile chemical intermediate with the CAS number 3460-18-2.[1][2] This compound is a key

building block in the synthesis of more complex molecules.[1][3] Its unique structure, featuring

both bromine and nitro functional groups, allows for selective reactions, making it highly

valuable in various fields.[1] It is widely utilized in the production of pharmaceuticals,

agrochemicals, dyes, and specialty polymers.[1][3][4][5] In materials science, it is used in the

formulation of materials with improved thermal stability and chemical resistance, which are

crucial in the electronics and automotive industries.[1] This guide provides a comprehensive

overview of its physical and chemical properties, experimental protocols, and reactivity.

Physical and Chemical Properties
1,4-Dibromo-2-nitrobenzene appears as a white to yellow or amber crystalline powder.[1][6]

[7] It is stable under normal conditions.[8]

Table 1: General and Physical Properties
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Property Value Source

CAS Number 3460-18-2 [1][2][6][7][9][10][11][12][13]

Molecular Formula C₆H₃Br₂NO₂ [1][2][6][7][11][14]

Molecular Weight 280.90 g/mol [1][2][7][10][11][12]

Appearance
White to yellow/cream/amber

crystalline powder
[1][6][7][9]

Melting Point 79-86 °C [1][6][8][9][10]

Boiling Point 266.4 °C at 760 mmHg [9]

Density 2.374 g/mL at 25 °C [8][9]

Flash Point 114.9 °C [9]

Solubility

Sparingly soluble in water,

dissolves in organic solvents

like ethanol and methanol.[4]

Considered insoluble in water.

[15]

[4][15]

Table 2: Chemical Identifiers
Identifier Value Source

IUPAC Name 1,4-dibromo-2-nitrobenzene [2][6][14]

InChI
InChI=1S/C6H3Br2NO2/c7-4-

1-2-5(8)6(3-4)9(10)11/h1-3H
[2]

InChIKey
WRGKKASJBOREMB-

UHFFFAOYSA-N
[2][6][11][14]

SMILES
C1=CC(=C(C=C1Br)--

INVALID-LINK--[O-])Br
[2]

Synonyms
2,5-Dibromonitrobenzene,

Benzene, 1,4-dibromo-2-nitro-
[1][2][11][12][13]
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Spectral Data
Table 3: Spectroscopic Information

Spectrum Type Key Data Points Source

GC-MS Top m/z peaks: 281, 75, 74 [2]

FTIR Conforms to structure [6][14]

¹H NMR Confirms structure [12]

Experimental Protocols
Synthesis: Nitration of 1,4-Dibromobenzene
A common method for synthesizing 1,4-dibromo-2-nitrobenzene is through the nitration of

1,4-dibromobenzene.[16]

Methodology:

Dissolve 30.0g of 1,4-dibromobenzene in 240ml of dichloroethane with stirring.[16]

Slowly add 156.0g of concentrated (98%) sulfuric acid and stir until uniform.[16]

Maintain the system temperature between 20-30°C.[16]

Slowly add a mixed solution of 58.9g of concentrated (65%) nitric acid and 85.6g of

concentrated (98%) sulfuric acid dropwise.[16]

After the addition is complete, maintain the reaction at 20-30°C for 2 hours.[16]

The reaction mixture is then washed with water and concentrated to obtain the crude

product.[16]
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Synthesis of 1,4-Dibromo-2-nitrobenzene
1,4-Dibromobenzene

in Dichloroethane

Add conc. H₂SO₄

Cool to 20-30°C

Add HNO₃ / H₂SO₄ mixture

React for 2h at 20-30°C

Water Wash & Concentration

Crude 1,4-Dibromo-2-nitrobenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,4-Dibromo-2-nitrobenzene.

Purification
The crude product from the synthesis can be purified to achieve high purity.[16]

Methodology:
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Add 170ml of petroleum ether to the crude product.[16]

This refining step yields 2,5-dibromonitrobenzene (1,4-dibromo-2-nitrobenzene).[16]

A purity of 99.8% can be achieved, as confirmed by gas chromatography.[16]

Analysis: High-Performance Liquid Chromatography
(HPLC)
The purity and concentration of 1,4-dibromo-2-nitrobenzene can be determined using a

reverse-phase HPLC method.[11]

Methodology:

Column: Newcrom R1 HPLC column.[11]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[11]

Detection: Suitable for UV or Mass Spectrometry (MS) detectors. For MS-compatible

applications, phosphoric acid should be replaced with formic acid.[11]

This method is scalable and can be adapted for preparative separation to isolate impurities.

[11]

Chemical Reactivity and Applications
The presence of a nitro group, which is electron-withdrawing, makes the benzene ring

susceptible to nucleophilic aromatic substitution (SnAr), although this may require forcing

conditions.[17][18] The bromine atoms can also participate in various substitution reactions,

making the compound a versatile precursor.[5]

This reactivity profile makes it an indispensable building block for creating more complex

organic molecules for the pharmaceutical and agrochemical industries.[3][5] For instance, it

serves as a precursor for synthesizing derivatives that exhibit significant biological activity,

which are starting points for developing new pharmaceutical agents.[5]
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Potential Nucleophilic Aromatic Substitution

1,4-Dibromo-2-nitrobenzene

Substituted Product

SnAr Reaction

Nucleophile (e.g., Piperidine) Forcing Conditions

Click to download full resolution via product page

Caption: Illustrative pathway of a potential SnAr reaction.

Safety Information
1,4-Dibromo-2-nitrobenzene is classified as an irritant and an environmental hazard.[1] It is

harmful if swallowed, causes skin irritation, and serious eye irritation.[2][8] It may also cause

respiratory irritation.[2]

Handling Precautions:

Avoid contact with skin and eyes.[19]

Do not breathe dust.[19]

Use only in a well-ventilated area.[8]

Wear protective gloves, clothing, and eye/face protection.[8]

Store in a dry, cool, and well-ventilated place with the container tightly closed.[8][19]

Incompatible with strong oxidizing agents and strong bases.[8]

Conclusion
1,4-Dibromo-2-nitrobenzene is a chemical compound of significant industrial and research

importance. Its well-defined physical and chemical properties, combined with its versatile

reactivity, make it a crucial intermediate in organic synthesis. The experimental protocols for its
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synthesis, purification, and analysis are well-established, ensuring its availability and quality for

applications in pharmaceuticals, agrochemicals, and material science. Proper handling and

safety precautions are essential when working with this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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